Cas no 2171556-13-9 (2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid)

• Product Name: 2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid
• CAS No: 2171556-13-9
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6473257
• PubChem ID: 165578609
• Update Time: 2025-05-20

2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid
• 2-ethyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]butanoic acid
• EN300-1541979
• 2171556-13-9

• Inchi： 1S/C24H25F3N2O5/c1-3-23(4-2,21(31)32)29-20(30)19(24(25,26)27)28-22(33)34-13-18-16-11-7-5-9-14(16)15-10-6-8-12-17(15)18/h5-12,18-19H,3-4,13H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： QBQQUXVWIFBTQQ-UHFFFAOYSA-N
• SMILES： FC(C(C(NC(C(=O)O)(CC)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid

Compound Overview: 2-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-Trifluoropropanamidobutanoic Acid (CAS No. 2171556-13-9)

The compound 2-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-Trifluoropropanamidobutanoic Acid, identified by the CAS registry number 2171556-13-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, trifluoromethyl substituents, and an ethyl group. The combination of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of such compounds in the field of peptide synthesis and drug delivery systems. The Fmoc group, a well-known protecting group in organic synthesis, plays a crucial role in controlling reactivity during chemical reactions. Its presence in this compound suggests its potential use as an intermediate in the synthesis of bioactive molecules or advanced materials. Additionally, the trifluoromethyl groups contribute to the molecule's stability and lipophilicity, making it suitable for applications in biomedical research and material science.

One of the most promising aspects of this compound is its ability to serve as a building block for more complex structures. Researchers have demonstrated that molecules with similar architectures can be employed in the development of novel antibiotics, anticancer agents, and vaccines. For instance, recent advancements in proteomics and metabolomics have underscored the need for highly specific and stable reagents, which this compound could potentially provide.

In terms of synthesis, this compound is typically prepared through a series of carefully controlled reactions involving fluorinated intermediates and Fmoc protection strategies. The synthesis process requires expertise in multi-step organic chemistry and rigorous quality control to ensure the purity and stability of the final product. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry are being explored to enhance the efficiency and scalability of such processes.

The application of this compound extends beyond traditional chemical synthesis. Its unique properties make it a candidate for use in advanced materials such as fluoropolymers and fluorocarbon-based surfactants. In environmental science, compounds with trifluoromethyl groups are being investigated for their potential in water-repellent coatings and eco-friendly refrigerants.

From a regulatory standpoint, compounds like this are subject to stringent safety assessments to ensure their compatibility with human health and environmental standards. Ongoing research is focused on understanding the long-term effects of fluorinated compounds on ecosystems and developing sustainable methods for their production and disposal.

In conclusion, the compound 2-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-Trifluoropropanamidobutanoic Acid (CAS No. 2171556-13-9) represents a significant advancement in organic chemistry. Its diverse functional groups and unique properties position it as a valuable tool in various scientific disciplines. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.